Cas no 885181-11-3 (N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide)

• Product Name: N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide
• CAS No: 885181-11-3
• MF: C₂₃H₁₅N₅O₅
• MW: 441.395704507828
• CID: 5439077
• Update Time: 2025-10-31

N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3Z)-3-[1-cyano-2-(furan-2-ylmethylamino)-2-oxoethylidene]isoindol-1-yl]-4-nitrobenzamide
• Benzamide, N-[1-[1-cyano-2-[(2-furanylmethyl)amino]-2-oxoethylidene]-1H-isoindol-3-yl]-4-nitro-
• N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide

• Inchi： 1S/C23H15N5O5/c24-12-19(23(30)25-13-16-4-3-11-33-16)20-17-5-1-2-6-18(17)21(26-20)27-22(29)14-7-9-15(10-8-14)28(31)32/h1-11H,13H2,(H,25,30)(H,26,27,29)
• InChI Key： RJRRUUVGDUJOMA-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C(=C(C#N)C(NCC3=CC=CO3)=O)N=1)C=CC=C2)(=O)C1=CC=C([N+]([O-])=O)C=C1

Additional information on N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide

N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide (CAS No. 885181-11-3): A Comprehensive Overview

N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide (CAS No. 885181-11-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of isoindole and nitrobenzamide, and it possesses a unique structure that includes a cyano group, a furan ring, and a carbamoyl moiety. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide is characterized by its conjugated system, which allows for the delocalization of electrons and enhances its reactivity. The presence of the cyano group and the furan ring provides the molecule with unique electronic properties, making it an interesting candidate for various biochemical studies. The nitrobenzamide moiety, on the other hand, is known for its ability to interact with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, there has been a growing interest in the development of new compounds with potential therapeutic applications in the treatment of various diseases. One of the key areas of research involving N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This suggests that N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of N-(1Z)-1-cyano({(furan-2-yl)methylcarbamoyl})methylidene-1H-isoindol-3-yl-4-nitrobenzamide have also been studied extensively. Preclinical studies have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, N-(1Z)-1-cyano({(furan-2-y)methylcarbamoyl})methylidene-H-indol--yl--nitrobenzamide has also been explored for its use in chemical biology research. The unique structure of this compound makes it an excellent tool for probing biological systems and understanding the mechanisms underlying various diseases. For example, it has been used in high-throughput screening assays to identify novel targets for drug discovery and to study protein-protein interactions.

The synthesis of N-(1Z)-1-cyano({(furan--yl)methylcarbamoyl})methylidene-H-indol--yl--nitrobenzamide involves several steps, each requiring careful optimization to ensure high yields and purity. The synthesis typically begins with the preparation of the furan-containing intermediate, followed by coupling reactions to introduce the cyano group and the nitrobenzamide moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, N-(Z)-cyano((furan--yl)methylcarbamoyl)methylidene-H-indol--yl--nitrobenzamide (CAS No. 88518--3) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into its therapeutic applications, particularly in the areas of anti-inflammatory and anticancer therapy. As research continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, further solidifying its importance in the field.